Cas no 5424-01-1 (3-Amino-2-pyrazinecarboxylic acid)
3-Amino-2-pyrazinecarboxylic acid is a heterocyclic organic compound featuring both amino and carboxylic acid functional groups on a pyrazine backbone. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active pharmaceutical ingredients (APIs) and biologically active molecules. Its pyrazine core offers stability and reactivity, enabling applications in medicinal chemistry, such as the synthesis of antiviral or antibacterial agents. The compound’s dual functionality allows for further derivatization, facilitating the creation of complex molecular architectures. High purity grades are available to meet stringent research and industrial requirements, ensuring reproducibility in synthetic processes.
5424-01-1 structure
Product name:3-Amino-2-pyrazinecarboxylic acid
3-Amino-2-pyrazinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Aminopyrazine-2-carboxylic acid
- 3-AMINO-2-PYRAZINECARBOXYLIC ACID
- 2-Amino-3-pyrazinecarboxylic Acid
- 2-aminopyrazine-3-carboxylic acid
- 2-Pyrazinecarboxylic acid,3-amino
- 3-amino-2-carboxy-pyrazine
- 3-Aminophrazine-2-carboxylic acid
- 3-AMINOPIPERAZINE-2-CARBOXYLIC ACID
- 3-Aminopyrazine-2-ca
- 3-amino-pyrazine-2-carboxylic acid
- 3-Aminopyrazinoic acid
- AI3-61137
- Pyrazinecarboxylic acid, 3-amino-
- NSC 225114
- NSC 13148
- TIMTEC-BB SBB004179
- 3-Aminopyrazine 2-Carboxyilic Acid
- 3-AMINOPYRAZINE-2-CARBOXYLIC ACID‘5424-01-1
- 7. 3-AMinopyrazine-2-carboxylic acid
- DTXSID20202589
- 3-Aminopyrazine-2-carboxylicacid
- STR04136
- MS-0291
- NSC135056
- AKOS000121386
- 3-AMINO-2-PYRAZINOIC ACID
- W-105651
- UNII-X78B5D12FN
- 5424-01-1
- EN300-16898
- PYRAZINOIC ACID, 3-AMINO-
- A0848
- X78B5D12FN
- SCHEMBL65106
- MFCD00006141
- 3-aminopyrazine carboxylic acid
- Z56818526
- 2-PYRAZINECARBOXYLIC ACID, 3-AMINO-
- NSC-225114
- EINECS 226-558-7
- CHEMBL5205921
- Deacetylhypnosin
- CS-W020071
- AM20070435
- NSC225114
- HMS1786J07
- 3-Aminopyrazinecarboxylic acid
- HY-Y1702
- 2-Amino-3-carboxypyrazine
- EC 226-558-7
- AC-1268
- FT-0615066
- 3-Amino-2-carboxypyrazine
- F8880-4479
- NS00006077
- 3-Amino-2-pyrazinecarboxylic acid, >=99%
- 59698-27-0
- NSC-13148
- AB-323/25048525
- Oprea1_107188
- NSC13148
- SY005247
- FT-0614898
- AB00606
- pyrazine, 2-amino-3-carboxy-
- DB-022275
- STK525001
- 3-Amino-2-pyrazinecarboxylic acid
-
- MDL： MFCD00006141
- Inchi： 1S/C5H5N3O2/c6-4-3(5(9)10)7-1-2-8-4/h1-2H,(H2,6,8)(H,9,10)
- InChI Key： ZAGZIOYVEIDDJA-UHFFFAOYSA-N
- SMILES： C1=CN=C(C(=N1)C(O)=O)N
- BRN： 124835
Computed Properties
- Exact Mass: 139.03800
- Monoisotopic Mass: 139.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Surface Charge: 0
- Tautomer Count: 3
- Topological Polar Surface Area: 89.1
Experimental Properties
- Color/Form: Not determined
- Density: 1.4551 (rough estimate)
- Melting Point: 205-210 °C (dec.) (lit.)
- Boiling Point: 401.3°C at 760 mmHg
- Flash Point: 401.3 °C at 760 mmHg
- Refractive Index: 1.5900 (estimate)
- Solubility: DMSO (Sparingly) , Methanol (Slightly)
- PSA: 89.10000
- LogP: 0.33820
- Solubility: Not determined
- pka: 3.65±0.10(Predicted)
3-Amino-2-pyrazinecarboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
- Risk Phrases：R36/37/38
3-Amino-2-pyrazinecarboxylic acid Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Amino-2-pyrazinecarboxylic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A211851-5g |
3-Aminopyrazine-2-carboxylic acid |
5424-01-1 | 98% | 5g |
$8.0 | 2025-02-28 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R003129-25g |
3-Amino-2-pyrazinecarboxylic acid |
5424-01-1 | 98% | 25g |
￥108 | 2024-05-22 | |
| Enamine | EN300-16898-1.0g |
3-aminopyrazine-2-carboxylic acid |
5424-01-1 | 97% | 1g |
$26.0 | 2023-05-02 | |
| abcr | AB131470-100 g |
3-Aminopyrazine-2-carboxylic acid, 98%; . |
5424-01-1 | 98% | 100 g |
€151.90 | 2023-07-20 | |
| Enamine | EN300-16898-25.0g |
3-aminopyrazine-2-carboxylic acid |
5424-01-1 | 97% | 25g |
$38.0 | 2023-05-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A107498-500g |
3-Amino-2-pyrazinecarboxylic acid |
5424-01-1 | 98% | 500g |
¥1412.90 | 2023-08-31 | |
| Ambeed | A211851-25g |
3-Aminopyrazine-2-carboxylic acid |
5424-01-1 | 98% | 25g |
$18.0 | 2025-02-28 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B23707-25g |
3-Aminopyrazine-2-carboxylic acid, 98% |
5424-01-1 | 98% | 25g |
￥2228.00 | 2023-04-13 | |
| Apollo Scientific | OR18277-25g |
3-Aminopyrazine-2-carboxylic acid |
5424-01-1 | 98% | 25g |
£17.00 | 2025-02-19 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | A76982-25G |
3-Amino-2-pyrazinecarboxylic acid |
5424-01-1 | 25g |
¥412.02 | 2023-11-15 |
3-Amino-2-pyrazinecarboxylic acid Related Literature
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Frederic Ballaschk,Hellmuth Erhardt,Stefan F. Kirsch RSC Adv. 2017 7 55594
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Xuejing Zhang,Na Xu,Wei Shi,Bing-Wu Wang,Peng Cheng Inorg. Chem. Front. 2018 5 432
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Anirban Karmakar,Susanta Hazra,Guilherme M. D. M. Rúbio,M. Fátima C. Guedes da Silva,Armando J. L. Pombeiro New J. Chem. 2018 42 17513
-
Zhao-Peng Deng,Wei Kang,Li-Hua Huo,Hui Zhao,Shan Gao Dalton Trans. 2010 39 6276
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5. Synthesis, structure and catalytic application of lead(ii) complexes in cyanosilylation reactionsAnirban Karmakar,Susanta Hazra,M. Fátima C. Guedes da Silva,Armando J. L. Pombeiro Dalton Trans. 2015 44 268
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5424-01-1)3-Aminopyrazine-2-carboxylic acid
Purity:99.9%
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Amadis Chemical Company Limited
(CAS:5424-01-1)3-Amino-2-pyrazinecarboxylic acid
Purity:99%
Quantity:500g
Price ($):241.0